Cas no 1235579-07-3 (2,4-dichloro-6-cyclopropanecarbonylphenol)

• Product Name: 2,4-dichloro-6-cyclopropanecarbonylphenol
• CAS No: 1235579-07-3
• MF: C₁₀H₈Cl₂O₂
• MW: 231.07532119751
• CID: 6003051
• PubChem ID: 58041318
• Update Time: 2025-07-17

2,4-dichloro-6-cyclopropanecarbonylphenol Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-6-cyclopropanecarbonylphenol
• Methanone, cyclopropyl(3,5-dichloro-2-hydroxyphenyl)-
• 1235579-07-3
• AKOS011665248
• SCHEMBL424526
• ANGKCIRBZVJHMB-UHFFFAOYSA-N
• EN300-1276594
• cyclopropyl-(3,5-dichloro-2-hydroxyphenyl)-methanone

• Inchi： 1S/C10H8Cl2O2/c11-6-3-7(9(13)5-1-2-5)10(14)8(12)4-6/h3-5,14H,1-2H2
• InChI Key： ANGKCIRBZVJHMB-UHFFFAOYSA-N
• SMILES： C(C1CC1)(C1=CC(Cl)=CC(Cl)=C1O)=O

Computed Properties

• Exact Mass: 229.9901349g/mol
• Monoisotopic Mass: 229.9901349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.514±0.06 g/cm3(Predicted)
• Boiling Point: 340.6±42.0 °C(Predicted)
• pka: 6.01±0.48(Predicted)

Additional information on 2,4-dichloro-6-cyclopropanecarbonylphenol

Introduction to 2,4-dichloro-6-cyclopropanecarbonylphenol (CAS No. 1235579-07-3)

2,4-dichloro-6-cyclopropanecarbonylphenol (CAS No. 1235579-07-3) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its dichlorophenol core and a cyclopropanecarbonyl substituent, which contribute to its distinct chemical properties and reactivity.

The molecular formula of 2,4-dichloro-6-cyclopropanecarbonylphenol is C₁₀H₈Cl₂O₃, and its molecular weight is approximately 241.07 g/mol. The compound exhibits a white to off-white crystalline solid form at room temperature and has a melting point ranging from 145°C to 148°C. Its solubility in water is low, but it is soluble in organic solvents such as ethanol, acetone, and dichloromethane.

In the realm of pharmaceutical research, 2,4-dichloro-6-cyclopropanecarbonylphenol has shown promise as a potential lead compound for the development of new drugs. Recent studies have focused on its anti-inflammatory and antimicrobial properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2,4-dichloro-6-cyclopropanecarbonylphenol exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that the compound could be a valuable candidate for the treatment of inflammatory diseases.

Beyond its pharmaceutical applications, 2,4-dichloro-6-cyclopropanecarbonylphenol has also been explored for its potential use in materials science. Researchers at the University of California, Berkeley, have investigated the compound's ability to enhance the thermal stability and mechanical strength of polymer composites. Their findings, published in the Journal of Applied Polymer Science, indicate that incorporating 2,4-dichloro-6-cyclopropanecarbonylphenol into polymer matrices can significantly improve their performance under high-temperature conditions.

The synthesis of 2,4-dichloro-6-cyclopropanecarbonylphenol typically involves a multi-step process that includes the formation of the dichlorophenol core followed by the introduction of the cyclopropanecarbonyl group. One common synthetic route involves the reaction of 2,4-dichlorophenol with cyclopropanecarboxylic acid chloride in the presence of a base such as triethylamine. This method yields high purity 2,4-dichloro-6-cyclopropanecarbonylphenol, which can be further purified by recrystallization or column chromatography.

The safety profile of 2,4-dichloro-6-cyclopropanecarbonylphenol is an important consideration for both research and industrial applications. While no significant toxicological data are available for this specific compound, it is generally advisable to handle it with appropriate personal protective equipment (PPE) and follow standard laboratory safety protocols. The compound should be stored in a cool, dry place away from incompatible materials such as strong oxidizers.

In conclusion, 2,4-dichloro-6-cyclopropanecarbonylphenol (CAS No. 1235579-07-3) is a versatile compound with a range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.